Cas no 2172047-91-3 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2172047-91-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6508356
• PubChem ID: 165513218
• Update Time: 2025-08-02

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• 2172047-91-3
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-dimethylpyrrolidine-3-carboxylic acid
• EN300-1553705

• Inchi： 1S/C28H34N2O5/c1-18(9-8-14-25(31)30-15-24(26(32)33)28(2,3)17-30)29-27(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： PCWLJGWSZKPIBN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C)C)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid

Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic Acid (CAS No. 2172047-91-3)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid, with the CAS number 2172047-91-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug design and synthesis.

The structure of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid is particularly noteworthy due to its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The pyrrolidine ring, a common motif in bioactive compounds, is known for its ability to mimic the conformational flexibility of natural amino acids, making it an attractive scaffold for drug discovery. Additionally, the Fmoc group is widely used in peptide synthesis as an protecting group for amino functions, ensuring selective reactions and high purity in the final product.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid has been explored for its potential role in modulating various cellular processes. For instance, studies have suggested that this molecule may interact with enzymes and receptors involved in inflammation and immune response. The unique combination of structural features makes it a promising candidate for further investigation in the context of immunomodulatory therapies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective hydrolysis, is crucial in constructing the desired molecular framework. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of meticulous planning in pharmaceutical research.

One of the most compelling aspects of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural motifs to design molecules with enhanced pharmacological properties. For example, modifications to the pyrrolidine ring or the Fmoc group can alter binding affinities and metabolic stability, leading to improved therapeutic efficacy. This adaptability makes it an invaluable asset in medicinal chemistry libraries.

The exploration of this compound's biological activity has been accompanied by computational studies aimed at understanding its interactions at the molecular level. Molecular docking simulations have been particularly useful in predicting how 1-5-(9H-fluorenyl)methoxycarbonylamino)hexanoyl]dimethylpyrrolidin]-3-carboxylic acid might bind to target proteins. These studies provide critical insights into its mechanism of action and help guide the optimization process toward more potent and selective drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and functionality. The ability to incorporate such sophisticated organic moieties into material formulations underscores the interdisciplinary nature of modern chemical research.

The future prospects for 1-(5-{(9H-fluorenine)-mehetraminohexanoylamide}-carbonylmethyl]-4-methylpyrrolidin]-3-carboxylic acid are vast and exciting. As synthetic methodologies continue to evolve, new possibilities for modifying its structure will emerge, further expanding its utility in drug discovery and beyond. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, 1-(5-{(9H-fluorenylmethoxycarbonyl}amino)hexanoyl]dimethylpyrrolidin]-3-carboxylic acid (CAS No. 2172047-91) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its intricate structure and versatile functional groups make it a valuable intermediate for developing novel therapeutic agents. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in shaping the future of medicine and materials science.